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Compound of Interest

Compound Name: 3-Fluoro-5-iodobenzonitrile

Cat. No.: B1302148 Get Quote

Essential Safety and Handling Guide for 3-Fluoro-5-
iodobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Fluoro-5-iodobenzonitrile, a halogenated benzonitrile used in pharmaceutical synthesis.

Adherence to these procedures is essential for ensuring laboratory safety and minimizing

environmental impact.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Fluoro-5-iodobenzonitrile is presented below for

easy reference.
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Property Value

Molecular Formula C₇H₃FIN[1][2][3][4]

Molecular Weight 247.01 g/mol [1][2][3][4]

Melting Point 29-30°C[1]

Boiling Point 251°C at 760 mmHg[1][3]

Density 1.98 g/cm³[1]

Flash Point 105°C[1][3]

Storage Conditions 2-8°C, Protect from light, Keep dry[1][4]

Hazard Identification and Personal Protective Equipment
(PPE)
3-Fluoro-5-iodobenzonitrile is classified as a hazardous substance with the following hazard

statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

The following Personal Protective Equipment (PPE) is mandatory when handling this

compound.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves. Given that nitrile has

poor resistance to some halogenated

hydrocarbons, butyl rubber or Viton® gloves are

recommended for extended contact. For splash

protection, double-gloving with nitrile gloves

may be acceptable, but gloves should be

changed immediately upon contact.[5][6][7]

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.[8]

Skin and Body Protection

A lab coat must be worn. Ensure it is fully

buttoned.[8] For handling larger quantities or in

situations with a higher risk of exposure, a

chemical-resistant apron or coveralls should be

considered.

Respiratory Protection

All handling of the solid compound must be

conducted in a certified chemical fume hood to

avoid inhalation of dust particles.[9] If a fume

hood is not available, a NIOSH-approved

respirator with an appropriate particulate filter is

required.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial. The following step-by-step protocols

provide clear guidance.

Experimental Workflow: Handling and Disposal
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Preparation

Handling

Post-Experiment Cleanup

Waste Disposal

Spill Response

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Compound

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Halogenated Organic Waste

Remove PPE

Wash Hands Thoroughly Solid Waste (Contaminated PPE, etc.)

Seal and Label Waste Containers

Arrange for Hazardous Waste Pickup

Alert Others and Evacuate if Necessary

Don Spill Response PPE

Cover Spill with Absorbent Material

Collect and Place in Waste Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3-Fluoro-5-iodobenzonitrile.
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Detailed Methodologies
1. Preparation and Handling:

Don PPE: Before entering the designated work area, put on all required personal protective

equipment as specified in the table above.

Prepare Work Area: All work with solid 3-Fluoro-5-iodobenzonitrile must be conducted

within a certified chemical fume hood.[9] Cover the work surface with absorbent, disposable

bench paper.

Weighing: Use a tared, sealed container to weigh the compound to minimize dust exposure.

Experimental Procedure: Add the compound to the reaction vessel within the fume hood.

Keep all containers with the compound covered when not in use.

Post-Experiment Cleanup: Decontaminate all glassware and equipment that came into

contact with the chemical. A suitable solvent rinse should be collected as halogenated

organic waste. Clean the work surface thoroughly.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed last.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[8]

2. Spill Cleanup Protocol (for solid/powder):

Evacuate and Alert: In case of a spill, alert others in the vicinity. If the spill is large or in a

poorly ventilated area, evacuate the immediate area.

Secure the Area: Prevent unauthorized personnel from entering the spill zone.

Don Appropriate PPE: Put on the appropriate PPE, including a respirator if there is a risk of

inhaling the powder.

Contain the Spill: Gently cover the spill with a damp paper towel or other wet absorbent

material to prevent the powder from becoming airborne.[10][11] Do not dry sweep.
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Collect the Material: Carefully scoop the absorbed material into a clearly labeled, sealable

container for hazardous waste.

Decontaminate the Area: Clean the spill area with a detergent solution, followed by water. All

cleaning materials should be disposed of as hazardous waste.

Dispose of Waste: The sealed container with the spill cleanup material should be labeled as

"Hazardous Waste: 3-Fluoro-5-iodobenzonitrile" and disposed of according to institutional

guidelines.

3. Waste Disposal Plan:

As a halogenated organic compound, 3-Fluoro-5-iodobenzonitrile and any materials

contaminated with it require specific disposal procedures.

Segregation: Never mix halogenated organic waste with non-halogenated waste streams.

[12][13] Keep it separate from other waste types like acids, bases, or oxidizers.

Solid Waste: All disposable items that have come into contact with 3-Fluoro-5-
iodobenzonitrile, such as gloves, bench paper, and spill cleanup materials, must be

collected in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Solutions containing 3-Fluoro-5-iodobenzonitrile and any solvent rinses

used for decontamination should be collected in a separate, clearly labeled "Halogenated

Organic Waste" container.[12][14]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "3-Fluoro-5-iodobenzonitrile," and the approximate concentration and

quantity.

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials, until they are collected by the institution's environmental health and

safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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